1-Chloro-3-(1,3-dioxolan-2-ylmethyl)benzene

• IUPAC Name: 2-[(3-chlorophenyl)methyl]-1,3-dioxolane
• InChI: InChI=1S/C10H11ClO2/c11-9-3-1-2-8(6-9)7-10-12-4-5-13-10/h1-3,6,10H,4-5,7H2
• InChI Key: VDLFACKUDVCUQD-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)CC2=CC(=CC=C2)Cl
• Molecular Formula: C10H11ClO2
• DSSTOX Substance ID: DTXSID10373919
• Molecular Weight: 198.64 g/mol
• CAS RN: 842123-93-7

Description

1-Chloro-3-(1,3-dioxolan-2-ylmethyl)benzene is a halogenated aromatic compound. Its CAS Number is 842123-93-7 and its molecular weight is 198.65.

Molecular Structure Analysis

The molecular formula of 1-Chloro-3-(1,3-dioxolan-2-ylmethyl)benzene is C10H11ClO2. The structure includes a benzene ring with a chlorine atom and a 1,3-dioxolane group attached to it.

Physical And Chemical Properties Analysis

1-Chloro-3-(1,3-dioxolan-2-ylmethyl)benzene has a molecular weight of 198.65. Additional physical and chemical properties such as melting point, boiling point, and density were not available in the search results.

Scientific Research Applications

Synthesis and Properties

1-Chloro-3-(1,3-dioxolan-2-ylmethyl)benzene is a compound involved in various synthetic and mechanistic studies within organic chemistry. Its applications in scientific research primarily involve the synthesis of novel organic compounds and the exploration of their properties.

• Synthesis of Dioxolane Derivatives : The compound is used in the synthesis of 2,4-disubstituted 1,3-dioxolanes, demonstrating the versatility of dioxolane derivatives in organic synthesis. These derivatives are synthesized through reactions with aldehydes, showcasing the compound's utility in forming structurally diverse molecules (Kerimov, 2001).

• Condensation Reactions : It also plays a role in the condensation reactions of substituted aldehydes of the vanillin series, highlighting its use in the creation of functionally 2-R-substituted 1,3-dioxanes. This application is critical for synthesizing biologically active substances for a wide range of applications, including pharmaceuticals (Dikusar, 2013).

• Catalysis and Polymerization : The compound is involved in studies exploring its catalytic properties, such as in the tandem ethylene oligomerization and Friedel–Crafts alkylation of toluene. This research underscores the compound's potential in catalyzing chemical reactions that are fundamental to producing industrial and consumer products (Budhai et al., 2013).

• Material Science : In material science, the compound's derivatives are studied for their crystal structures and intermolecular interactions. This research provides insights into the design of materials with specific properties, such as those required for pharmaceuticals or advanced materials (Ōishi et al., 2018).

Safety and Hazards

The safety data sheet (SDS) for 1-Chloro-3-(1,3-dioxolan-2-ylmethyl)benzene provides information on its hazards, including first-aid measures, fire-fighting measures, accidental release measures, handling and storage, and exposure controls/personal protection.